Cas no 388078-32-8 (1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro-)

• Product Name: 1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro-
• CAS No: 388078-32-8
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 298838
• PubChem ID: 329767344
• Update Time: 2025-05-24

1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro-
• 6-fluoro-3,4-dihydro-1(2H)-Quinolinecarboxaldehyde
• 2(1H)-Quinolinone,6-fluoro-3,4-dihydro
• 3,4-dihydro-6-fluoro-1H-quinolin-2-one
• 6-fluoro-1,3,4-trihydroquinolin-2-one
• 6-fluoro-1-formyl-1,2,3,4-tetrahydroquinoline
• 6-fluoro-3,4-dihydro-2(1H)-quinolinone
• 6-fluoro-3,4-dihydrocarbostyril
• 6-fluoro-3,4-dihydroquinolin-2(1H)-one
• 6-fluoro-3,4-dihydroquinoline-1(2H)-carbaldehyde
• FT-0751624
• 388078-32-8
• AKOS006290802
• XJTRLWYQQNGUMV-UHFFFAOYSA-N
• 6-Fluoro-3,4-dihydro-2H-quinoline-1-carboxaldehyde, 97%
• SCHEMBL4754558
• starbld0046917
• DB-069726

• MDL： MFCD08729268
• Inchi： 1S/C10H10FNO/c11-9-3-4-10-8(6-9)2-1-5-12(10)7-13/h3-4,6-7H,1-2,5H2
• InChI Key： XJTRLWYQQNGUMV-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCCN2C=O

Computed Properties

• Exact Mass: 179.07500
• Monoisotopic Mass: 179.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1.8

Experimental Properties

• Melting Point: 85-87 °C
• PSA: 20.31000
• LogP: 2.43560

1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 52
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro-

1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro

The compound 1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro (CAS No: 388078-32-8) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that are widely studied for their diverse biological activities. The presence of the fluoro substituent at the 6-position and the dihydro structure at positions 3 and 4 introduces unique electronic and steric properties, making this compound a valuable substrate for further research and application.

Recent studies have highlighted the potential of 1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro as a precursor in the synthesis of bioactive molecules. Its structure serves as a versatile platform for the introduction of various functional groups, enabling the creation of derivatives with enhanced pharmacological profiles. For instance, researchers have explored its role in the development of anti-inflammatory agents and anticancer drugs, where the quinoline core plays a pivotal role in modulating biological pathways.

The synthesis of 1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. The introduction of the fluoro group at the 6-position is typically achieved through electrophilic substitution reactions, while the dihydro structure is formed via hydrogenation or reduction techniques. These methods ensure high yields and excellent control over the stereochemistry of the product.

In terms of applications, 1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro has shown promise in materials science as well. Its aromaticity and conjugated system make it a suitable candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells, where its electronic properties contribute to efficient charge transport and energy conversion.

From a structural perspective, 1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro exhibits a unique balance between rigidity and flexibility. The quinoline ring provides structural rigidity, while the dihydro group introduces some degree of flexibility. This combination is advantageous in drug design, where molecular flexibility can enhance binding affinity to target proteins.

Recent advancements in computational chemistry have also shed light on the electronic properties of 1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro. Density functional theory (DFT) calculations have revealed that the fluoro substituent significantly alters the electron distribution within the molecule, enhancing its reactivity towards nucleophilic attacks. This insight has been instrumental in designing more efficient synthetic routes for this compound.

In conclusion, 1(2H)-Quinolinecarboxaldehyde,6-fluoro-3,4-dihydro (CAS No: 388078-32-8) is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and electronic properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an even greater role in advancing scientific knowledge.